Cas no 125889-39-6 (5-ethenyl-2-nitropyridine)

• Product Name: 5-ethenyl-2-nitropyridine
• CAS No: 125889-39-6
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD18384558
• CID: 1103408
• PubChem ID: 14386787
• Update Time: 2025-05-23

5-ethenyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-2-nitro-Pyridine
• 2-nitro-5-vinylpyridine
• 5-ethenyl-2-nitropyridine
• Pyridine, 5-ethenyl-2-nitro- (9CI)
• Pyridine, 5-ethenyl-2-nitro-
• EN300-253719
• F13470
• DTXSID00559664
• SCHEMBL13543765
• DB-289443
• 125889-39-6

• MDL： MFCD18384558
• Inchi： 1S/C7H6N2O2/c1-2-6-3-4-7(8-5-6)9(10)11/h2-5H,1H2
• InChI Key： YTCBXYKWOQWDLZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C=C)=CN=1)=O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 56.03

Additional information on 5-ethenyl-2-nitropyridine

Introduction to 5-ethenyl-2-nitropyridine (CAS No. 125889-39-6)

5-ethenyl-2-nitropyridine, with the chemical formula C₆H₅NO₄, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS No. 125889-39-6, belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of both an ethenyl (vinyl) group and a nitro group in its structure imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structural framework of 5-ethenyl-2-nitropyridine consists of a pyridine ring substituted at the 2-position with a nitro group (-NO₂) and at the 5-position with an ethenyl group (-CH=CH₂). This configuration allows for multiple pathways of chemical modification, enabling its use in the synthesis of more complex molecules. The nitro group, in particular, is known for its ability to participate in reduction reactions to form amines, while the double bond in the ethenyl group offers opportunities for further functionalization via addition or polymerization reactions.

In recent years, 5-ethenyl-2-nitropyridine has been explored as a key intermediate in the development of novel pharmaceutical agents. Its derivatives have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The nitropyridine core is a common motif in bioactive molecules, and modifications to this scaffold can lead to compounds with enhanced potency and selectivity.

One of the most compelling aspects of 5-ethenyl-2-nitropyridine is its role in medicinal chemistry research. Researchers have leveraged its structural features to design molecules that interact with specific biological targets. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and receptor binding, suggesting potential therapeutic benefits. The ability to fine-tune the properties of these derivatives through structural optimization has made 5-ethenyl-2-nitropyridine a cornerstone in drug discovery efforts.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 5-ethenyl-2-nitropyridine. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of complex pyridine derivatives, including those with multiple substituents. These methods have not only improved yields but also allowed for greater flexibility in designing novel compounds based on this scaffold.

The pharmacological profile of 5-ethenyl-2-nitropyridine and its derivatives continues to be an area of active investigation. Preclinical studies have highlighted several promising candidates that exhibit desirable pharmacokinetic properties and minimal toxicity. These findings have spurred interest among academic and industrial researchers alike, driving further exploration into the therapeutic potential of nitropyridines.

From a chemical perspective, 5-ethenyl-2-nitropyridine serves as an excellent model for studying electron-deficient aromatic systems. The interplay between the electron-withdrawing nitro group and the electron-donating ethenyl group creates a unique electronic environment that influences reactivity and interaction with biological targets. Understanding these dynamics is crucial for designing molecules with optimal biological activity.

The synthesis of 5-ethenyl-2-nitropyridine itself presents interesting challenges due to its reactive functional groups. However, advances in synthetic chemistry have provided robust protocols for its preparation, ensuring reliable access to this valuable intermediate. These methods often involve multi-step sequences that require careful control of reaction conditions to achieve high purity and yield.

In conclusion, 5-ethenyl-2-nitropyridine (CAS No. 125889-39-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules, while ongoing research continues to uncover new applications and synthetic strategies. As our understanding of its properties and reactivity evolves, so too will its role in advancing drug discovery and development.